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Compound of Interest

Compound Name: Alanine, N-3-pyridinyl-
Cat. No.: B7810431
Get Quote

Executive Summary & Chemical Profile[1][2]

Alanine, N-3-pyridinyl- (often structurally ambiguous in nomenclature, referring to either N-(3-
pyridinyl)alanine or the more common 3-(3-pyridyl)alanine) represents a class of zwitterionic
pyridine derivatives used frequently in peptidomimetic drug design.[1][2][3][4]

Proper disposal is not merely a regulatory box-checking exercise; it is a safety imperative.[1][3]
The pyridine moiety introduces specific toxicological risks (potential neurotoxicity and
flammability precursors) that distinguish this from standard amino acid waste.[3] This guide
prioritizes the "Conservative Disposal Strategy," treating the compound with the caution
reserved for aminopyridines until specific lot toxicity is established.

Chemical Identity & Hazard Matrix[1][2][3][5]
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Property

Specification

Operational Implication

Chemical Name

Alanine, N-3-pyridinyl- (or 3-(3-

Pyridyl)-L-alanine)

Verify CAS on specific vial
(Common: 64090-98-8 or
36724-74-0).[1][2][3]

Physical State

Solid (Crystalline Powder)

Dust inhalation risk; requires
P1/P2 particulate filtering.[2][3]

[4]1(5]

Hazard Class

Irritant (Xi) / Potential Toxic (T)

Causes skin/eye irritation;
potential neurotoxic effects if
N-linked.[2][3][4]

Acid/Base Sensitive, Oxidation

DO NOT mix with strong

Reactivity ) oxidizers (e.g., Peroxides,
Susceptible o ]
Nitric Acid).[2][4]
Not explicitly P/U-listed, but Do not dispose of via sanitary
RCRA Status

treat as Hazardous

sewer.[2][4]

Pre-Disposal Protocol: Segregation &

Stabilization[1]

Effective disposal begins at the bench.[3] The causality of most lab accidents involving waste is

improper segregation.[3]

A. The Segregation Logic

You must segregate this compound from oxidizing agents.[3]

e Mechanism: The pyridine nitrogen has a lone pair of electrons that, while aromatic, can

undergo N-oxidation or react exothermically with strong oxidizers.[1]

o Action: Designate a specific "Solid Organic - Nitrogen Containing” waste stream.

B. Solubilization Status
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o Dry Solid: Keep dry.[1][3] Hydrolysis is not an immediate risk, but introducing water creates a
mixed-waste stream that is more expensive to incinerate.[1][3]

« In Solution: If the compound is dissolved in DMSO, Methanol, or Acetonitrile, it must be
classified based on the solvent's flammability, with the pyridine derivative noted as a toxic
contaminant.[4]

Step-by-Step Disposal Workflow
Scenario A: Disposal of Pure Solid (Expired/Excess)[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass
jar.[1][3] Avoid metal containers due to potential corrosion from amino acid functionalities
over time.[1][3]

o Labeling: Apply a hazardous waste label immediately.[1][3]
o Primary Constituent:[1][6][7][8][9][10] Alanine, N-3-pyridinyl-[1][2][3][4][11]
o Hazard Checkbox: Toxic, Irritant.[3]

o Transfer: Transfer solid using a dedicated spatula inside a chemical fume hood to prevent
dust aerosolization.[1][3]

» Handoff: Seal tightly. This waste is destined for High-Temperature Incineration (Rotary Kiln).

[1]3]

Scenario B: Disposal of Reaction Mixtures (Liquid)

e pH Check: If the solution is aqueous/acidic, ensure the pH is between 5 and 9 before
consolidation to prevent container pressurization, though never mix with bleach or oxidizers.

e Solvent Stream:
o Halogenated Solvents (DCM, Chloroform): Segregate into "Halogenated Waste."[1][3]

o Non-Halogenated (MeOH, Acetone, DMSO): Segregate into "Non-Halogenated Organic
Waste."[1][3]
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o Documentation: Explicitly list "Pyridine Derivative" on the tag.[1][3] This alerts the waste
contractor to the presence of nitrogenous heterocycles, which require specific emissions
scrubbing during incineration to prevent NOx release.

Decision Logic Visualization

The following diagram outlines the decision process for classifying and disposing of Alanine,
N-3-pyridinyl- waste.
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Waste Generation:
Alanine, N-3-pyridinyl-

Solid / Powder Form
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(No Oxidizers)

Stream A: Solid Toxic/lrritant

(Incineration)

Determine Physical State

Dissolved in Solution

Identify Solvent Base

ontains Halogens o Halogens

Solvent: DCM, Chloroform

Solvent: MeOH, DMSO, Water

l

&

Stream B: Halogenated Liquid Stream C: Non-Halogenated Organic

Click to download full resolution via product page

Figure 1: Waste Stream Classification Logic for Pyridinyl-Alanine Derivatives.
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Regulatory Framework (EPA/RCRA Context)

While Alanine, N-3-pyridinyl- is not explicitly listed on the EPA's P-list (Acutely Toxic) or U-list
(Toxic), the parent compound Pyridine is a U-listed waste (U196).[1][2][3]

The "Mixture Rule" Implication: If your research protocol involves degrading the alanine
derivative back to free pyridine, the entire waste volume captures the U196 code.

o Best Practice: Treat all waste containing this compound as Hazardous Chemical Waste.[1][3]

o Drain Disposal: Strictly Prohibited.[1][3] The pyridine ring is stable and toxic to aquatic life; it
does not degrade rapidly in standard water treatment facilities.[3]

Emergency Procedures: Spills

In the event of a benchtop spill, immediate containment is required to prevent respiratory
exposure to dust.

Spill Type Protocol PPE Requirement

1. Do not sweep (creates
dust).2.[1][3] Cover with wet Nitrile Gloves, Lab Coat,
Dry Powder Spill paper towels to dampen.3.[1] N95/P100 Respirator (Critical),
[3] Scoop into a bag.4. Wipe Safety Goggles.[2]
area with mild detergent.[1][3]

1. Absorb with inert material
(Vermiculite/Sand).2.[3] Do not

Liauid Spil use combustible materials Nitrile Gloves, Lab Coat,
iqui i
q P (sawdust) if oxidizers are Safety Goggles.[2][4]
present.3.[1][3] Place in sealed
container.
References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 1268144, 3-(3-Pyridyl)-D-alanine. Retrieved from [Link]
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¢ Occupational Safety and Health Administration (OSHA).Occupational Exposure to
Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[1][3][9][12] Retrieved from [Link]
[11[9][10]

+ U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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